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Compound of Interest

Compound Name:
[2-(Benzyloxy)-5-bromo-3-

fluorophenyl]methanamine

CAS No.: 1823837-66-6

Cat. No.: B1415468

Get Quote

Structural Analysis & Numbering Convention
To ensure accurate assignment, we define the locants for the core benzene ring as follows:

Position 1: Methanamine group (–CH₂NH₂)

Position 2: Benzyloxy group (–OCH₂Ph)

Position 3: Fluorine atom (–F)

Position 4: Aromatic Proton (H4)

Position 5: Bromine atom (–Br)

Position 6: Aromatic Proton (H6)

Molecular Formula: C₁₄H₁₃BrFNO Molecular Weight: 310.17 g/mol (for ⁷⁹Br isotope)
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The presence of the fluorine atom at Position 3 introduces significant splitting patterns (

and

) that serve as the primary validation markers.

¹H NMR Prediction (400 MHz, DMSO-d₆)
Solvent Choice: DMSO-d₆ is recommended over CDCl₃ to prevent amine aggregation and

ensure sharp signals for the ammonium protons if isolated as a salt (e.g., HCl).
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Proton
Group

Shift (δ,
ppm)

Multiplicity Integral

Coupling
Constants (

)

Assignment
Logic

Ar-H (Pos 4) 7.55 – 7.65 dd 1H
Hz,

Hz

Deshielded

by ortho-F

and ortho-Br.

Large H-F

coupling is

diagnostic.

Ar-H (Pos 6) 7.25 – 7.35 d (or dd) 1H
Hz,

Hz

Shielded

relative to H4.

Small 4-bond

coupling to F

may be

unresolved.

Ph-H

(Benzyl)
7.30 – 7.45 m 5H -

Overlapping

multiplet

characteristic

of the benzyl

protecting

group.

O-CH₂-Ph 5.10 – 5.15 s 2H -

Distinctive

singlet for

benzyloxy

methylene.

Ar-CH₂-NH₂ 3.70 – 3.80 s 2H -

Upfield from

O-CH₂,

diagnostic of

the free

amine.

-NH₂ 1.80 – 2.50 br s 2H - Broad;

chemical shift

is highly
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concentration

/water

dependent.

Critical Validation Check:

H4 vs. H6: H4 must appear as a doublet of doublets (dd) due to the strong coupling with the

adjacent Fluorine. If H4 appears as a singlet, the Fluorine is likely absent or misplaced.

¹³C NMR Prediction (100 MHz, DMSO-d₆)
Fluorine coupling (

) will split carbon signals into doublets.
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Carbon Type Shift (δ, ppm)
Coupling (

)
Notes

C3 (C-F) ~154.0
d,

Hz

Large coupling

confirms F

attachment.

C2 (C-O) ~145.5
d,

Hz
2-bond coupling.

C1 (C-CH₂) ~138.0
d,

Hz
3-bond coupling.

C5 (C-Br) ~117.0
d,

Hz

3-bond coupling;

distinctive Br shift.

C4 (C-H) ~122.5
d,

Hz

2-bond coupling

(Ortho to F).

C6 (C-H) ~115.0
s or d (

Hz)
Remote from F.

O-CH₂ ~74.5
d,

Hz

4-bond coupling

(through Oxygen).

N-CH₂ ~40.5 s Unaffected by F.

Mass Spectrometry (MS)
Mass spectrometry provides the definitive confirmation of the Bromine isotope pattern.

Method: ESI+ (Electrospray Ionization, Positive Mode) Mobile Phase: 0.1% Formic Acid in

Acetonitrile/Water.
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Ion Species m/z (Theoretical) Pattern Description

[M+H]⁺ (⁷⁹Br) 310.02
Base peak (100% relative

abundance).

[M+H]⁺ (⁸¹Br) 312.02
~98% relative abundance (1:1

ratio).

[M+Na]⁺ 332.00 / 334.00
Sodium adducts often

observed.

Fragment ~91.05
Tropylium ion (

) from benzyl cleavage.

Fragment ~293.00 Loss of NH₃ (Ammonia).

Diagnostic Criteria: The presence of a "twin peak" separated by 2 mass units with nearly equal

intensity (1:1) confirms the presence of one Bromine atom.

Infrared (IR) Spectroscopy
Method: ATR-FTIR (Attenuated Total Reflectance)

3300 – 3400 cm⁻¹: N-H stretching (Primary amine doublet, weak to medium).

2850 – 2950 cm⁻¹: C-H stretching (Aliphatic CH₂).

1580 – 1600 cm⁻¹: C=C Aromatic ring breathing.

1250 cm⁻¹: C-F stretching (Strong, broad).

1050 – 1150 cm⁻¹: C-O-C stretching (Ether linkage).

690 – 750 cm⁻¹: C-H out-of-plane bending (Monosubstituted benzene from benzyl group).

Experimental Workflow & Logic
The following flowchart illustrates the logical pathway for synthesizing and verifying this

intermediate, highlighting where spectroscopic checks are critical.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1415468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 5-Bromo-3-fluorosalicylaldehyde

Step 1: Benzylation
(BnBr, K2CO3, DMF)

Check: 1H NMR
(Disappearance of Phenol OH)

Int: 2-(Benzyloxy)-5-bromo-3-fluorobenzaldehyde

Pass

Step 2: Reductive Amination
(NH4OAc, NaBH3CN)

Target: [2-(Benzyloxy)-5-bromo-3-fluorophenyl]methanamine

Final Validation:
1. MS (Br Pattern)

2. NMR (F-Coupling)

Click to download full resolution via product page

Figure 1: Synthesis and characterization workflow. The transition from aldehyde to amine is the

critical quality gate.

Protocol Notes for Researchers
Sample Preparation: For NMR, dissolve ~5-10 mg of the compound in 0.6 mL DMSO-d₆. If

the sample is an HCl salt, add 1 drop of NaOD/D₂O or use Pyridine-d₅ to free the base in situ
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for clearer resolution of the methylene protons.

Impurity Watch:

Aldehyde Residue: Look for a singlet at ~10.2 ppm (CHO).

Dimer Formation: Secondary amines can form during reductive amination. Look for a

mass of ~603 (2M-NH3).

Debenzylation: Verify the integration of the aromatic region (5H for benzyl) to ensure the

protecting group is intact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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